Cas no 160662-11-3 (1H-Pyrazole-4-aceticacid, 5-(2-ethyl-4-oxo-3(4H)-quinazolinyl)-1-methyl-, ethyl ester)

• Product Name: 1H-Pyrazole-4-aceticacid, 5-(2-ethyl-4-oxo-3(4H)-quinazolinyl)-1-methyl-, ethyl ester
• CAS No: 160662-11-3
• MF: C₁₈H₂₀N₄O₃
• MW: 340.376403808594
• CID: 204016
• PubChem ID: 3074668
• Update Time: 2025-04-19

1H-Pyrazole-4-aceticacid, 5-(2-ethyl-4-oxo-3(4H)-quinazolinyl)-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-aceticacid, 5-(2-ethyl-4-oxo-3(4H)-quinazolinyl)-1-methyl-, ethyl ester
• ethyl 2-[5-(2-ethyl-4-oxoquinazolin-3-yl)-1-methylpyrazol-4-yl]acetate
• 1H-Pyrazole-4-acetic acid, 5-(2-ethyl-4-oxo-3(4H)-quinzolinyl)-1-methyl-, ethyl ester
• DTXSID70166965
• Ethyl 5-(2-ethyl-4-oxo-3(4H)-quinzolinyl)-1-methyl-1H-pyrazole-4-acetate
• 160662-11-3

• Inchi： 1S/C18H20N4O3/c1-4-15-20-14-9-7-6-8-13(14)18(24)22(15)17-12(11-19-21(17)3)10-16(23)25-5-2/h6-9,11H,4-5,10H2,1-3H3
• InChI Key： NNRPUEWRBMWEBT-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(CC)N1C1=C(C=NN1C)CC(=O)OCC

Computed Properties

• Exact Mass: 340.1537
• Monoisotopic Mass: 340.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 514.6°Cat760mmHg
• Flash Point: 265°C
• Refractive Index: 1.627
• PSA: 76.79